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Compound of Interest

Compound Name: Funalenone

CAS No.: 259728-61-5

Cat. No.: B153764

Get Quote

Executive Summary
Funalenone and its associated phenalenone derivatives represent a structurally distinct class

of fungal polyketides with significant pharmacological utility. Characterized by a tricyclic

perinaphthenone core, these metabolites have emerged as potent inhibitors of matrix

metalloproteinase-1 (MMP-1), HIV-1 integrase, and protein tyrosine phosphatase 1B (PTP1B).

This guide provides a rigorous technical analysis of their natural occurrence, biosynthetic

origins, and isolation methodologies, designed for researchers in natural product chemistry and

drug discovery.[1]

Chemical Architecture & Natural Occurrence
The Phenalenone Core
Funalenone belongs to the phenalenone class (1H-phenalen-1-one), a rare aromatic system in

nature. Unlike plant phenalenones (phenylphenalenones) derived from the shikimate pathway,

fungal phenalenones are polyketide in origin.[1][2] The core structure is highly amenable to

oxidative modifications, leading to a diversity of derivatives including dimers, heterodimers, and

metal-complexed forms.[2]
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Fungal Sources
The primary producers of funalenone derivatives are filamentous fungi, particularly within the

Eurotiales order.

Genus Species Key Metabolites Notes

Aspergillus A. niger (FO-5904) Funalenone

Original isolation

source for

collagenase inhibition.

[3]

Aspergillus A. sp. (SF-5929) Funalenone

Source for PTP1B

inhibition (Marine-

derived).[2]

Penicillium P. herquei Herqueinone
Structurally related

pigment.[4]

Talaromyces T. sp. Duclauxin
Dimeric phenalenone

derivative.[2]

Biosynthetic Pathway: Polyketide Assembly
The biosynthesis of funalenone is governed by iterative type I polyketide synthases (PKS).

The scaffold is assembled from acetate and malonate units, forming a heptaketide chain that

undergoes cyclization and oxidative rearrangement.[2]

Mechanistic Flow[2]
Priming: Acetyl-CoA primes the PKS.

Elongation: Six malonyl-CoA units are condensed to form a heptaketide.

Cyclization: The linear chain cyclizes to form the tricyclic anthracene-like intermediate.

Oxidative Rearrangement: Post-PKS tailoring enzymes (monooxygenases) introduce oxygen

functionalities, leading to the phenalenone ketone moiety.
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Figure 1: Proposed polyketide biosynthetic pathway for fungal phenalenones.

Pharmacological Profile & Mechanism of Action[1]
[5]
Funalenone derivatives exhibit "privileged structure" characteristics, allowing them to interact

with diverse protein targets.

Key Biological Activities[2][6][7]
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Target Activity Type IC50 / Potency Mechanism Note

MMP-1 (Collagenase) Inhibition 170 µM

Inhibits type I

collagenase; lower

potency against MMP-

9 (92 kDa).[3]

PTP1B Inhibition 6.1 µM

Non-competitive

inhibitor; targets

allosteric site.[2]

Potency exceeds

ursolic acid.

HIV-1 Integrase Inhibition Variable

Phenalenone core

intercalates

DNA/binds Mg2+ in

active site.

Antimicrobial Growth Inhibition MIC 10-50 µg/mL

Effective against S.

aureus and C.

albicans.

PTP1B Inhibition Mechanism
Protein Tyrosine Phosphatase 1B (PTP1B) is a negative regulator of insulin signaling.

Funalenone (isolated from Aspergillus sp.[3] SF-5929) acts as a non-competitive inhibitor. This

suggests it binds to an allosteric pocket rather than the catalytic phosphate-binding loop,

avoiding the common issue of charged active-site inhibitors lacking cell permeability.

Technical Workflow: Isolation & Purification
The following protocol is designed for the isolation of funalenone from Aspergillus niger

mycelia. This workflow prioritizes purity for structural elucidation (NMR/MS).

Fermentation & Extraction
Cultivation: Inoculate A. niger spores into Potato Dextrose Broth (PDB). Incubate at 25°C for

14 days (static or shaken at 150 rpm).
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Separation: Filter broth to separate mycelium from supernatant. Funalenone is

predominantly intracellular/mycelial.

Extraction:

Macerate mycelium in Acetone or Methanol (1:5 w/v).

Sonicate for 30 mins to disrupt cell walls.

Evaporate solvent in vacuo to yield crude extract.

Fractionation Strategy
Liquid-Liquid Partition: Suspend crude extract in water. Partition sequentially with n-hexane

(remove lipids) and Ethyl Acetate (EtOAc). Collect the EtOAc fraction.

ODS (Octadecylsilane) Chromatography:

Stationary Phase: C18 Reverse Phase Silica.

Mobile Phase: Gradient MeOH:H2O (20:80

100:0).

Checkpoint: Monitor fractions via TLC (UV 254nm/365nm). Phenalenones often fluoresce

yellow/orange.

Final Purification (HPLC)
Column: C18 Preparative Column (e.g., 5 µm, 250 x 10 mm).

Solvent System: Acetonitrile:Water (0.1% Formic Acid) gradient.

Detection: PDA detector at 254 nm and 365 nm.

Yield: Expect ~5-20 mg per 10 L fermentation depending on strain productivity.

Fungal Mycelium
(A. niger)

Solvent Extraction
(Acetone/MeOH)

 Maceration Partition
(EtOAc Fraction)

 Lipid Removal ODS Column
(MeOH:H2O Gradient)

 Coarse Fractionation Sephadex LH-20
(Size Exclusion)

 Polish RP-HPLC
(Purified Funalenone)

 Isolation
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Figure 2: Step-by-step isolation workflow from fungal biomass to pure compound.

Structural Elucidation Parameters
To validate the identity of Funalenone, ensure the following spectral signatures are met:

UV-Vis: Maxima at ~254, 365 nm (characteristic of conjugated phenalenone system).

1H NMR (DMSO-d6): Look for aromatic protons in the downfield region (7.0 - 8.5 ppm) and

hydrogen-bonded hydroxyl signals (>11 ppm).

13C NMR: Carbonyl carbon signal typically >180 ppm; aromatic carbons 110-160 ppm.

Mass Spectrometry: ESI-MS [M+H]+ or [M-H]- mode.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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